5-L-isoleucine-angiotensinI,trifluroracetatesalt

• IUPAC Name: (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-1-[(2S)-2-[[(2S,3S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-amino-3-carboxypropanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-3-methylbutanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-methylpentanoyl]amino]-3-(1H-imidazol-5-yl)propanoyl]pyrrolidine-2-carbonyl]amino]-3-phenylpropanoyl]amino]-3-(1H-imidazol-5-yl)propanoyl]amino]-4-methylpentanoic acid;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C62H89N17O14.C2HF3O2/c1-7-35(6)51(78-56(87)44(25-37-17-19-40(80)20-18-37)74-58(89)50(34(4)5)77-53(84)42(15-11-21-68-62(64)65)71-52(83)41(63)28-49(81)82)59(90)75-46(27-39-30-67-32-70-39)60(91)79-22-12-16-48(79)57(88)73-43(24-36-13-9-8-10-14-36)54(85)72-45(26-38-29-66-31-69-38)55(86)76-47(61(92)93)23-33(2)3;3-2(4,5)1(6)7/h8-10,13-14,17-20,29-35,41-48,50-51,80H,7,11-12,15-16,21-28,63H2,1-6H3,(H,66,69)(H,67,70)(H,71,83)(H,72,85)(H,73,88)(H,74,89)(H,75,90)(H,76,86)(H,77,84)(H,78,87)(H,81,82)(H,92,93)(H4,64,65,68);(H,6,7)/t35-,41-,42-,43-,44-,45-,46-,47-,48-,50-,51-;/m0./s1
• InChI Key: XMNUWKLIJQRDTJ-AHYCRNLZSA-N
• Canonical SMILES: CCC(C)C(C(=O)NC(CC1=CN=CN1)C(=O)N2CCCC2C(=O)NC(CC3=CC=CC=C3)C(=O)NC(CC4=CN=CN4)C(=O)NC(CC(C)C)C(=O)O)NC(=O)C(CC5=CC=C(C=C5)O)NC(=O)C(C(C)C)NC(=O)C(CCCN=C(N)N)NC(=O)C(CC(=O)O)N.C(=O)(C(F)(F)F)O
• Isomeric SMILES: CC[C@H](C)[C@@H](C(=O)N[C@@H](CC1=CN=CN1)C(=O)N2CCC[C@H]2C(=O)N[C@@H](CC3=CC=CC=C3)C(=O)N[C@@H](CC4=CN=CN4)C(=O)N[C@@H](CC(C)C)C(=O)O)NC(=O)[C@H](CC5=CC=C(C=C5)O)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CCCN=C(N)N)NC(=O)[C@H](CC(=O)O)N.C(=O)(C(F)(F)F)O
• Molecular Formula: C64H90F3N17O16
• Molecular Weight: 1410.5 g/mol

Description

5-L-isoleucine-angiotensinI, trifluoroacetate salt is a peptide that is converted to the vasoconstrictor angiotensin II by angiotensin-converting enzyme (ACE). It binds to angiotensin receptors in human myometrium membrane preparations and increases renal vascular resistance in isolated rat kidney. The molecular formula is C62H89N17O14 • XCF3COOH.

Chemical Reactions Analysis

The cleavage of the peptide and purification are performed using TFA. Thus, the cationic peptides are obtained as trifluoroacetate salts. Trifluoroacetate acts as an allosteric modulator at the glycine receptor with greater specificity than other known modulators.

Physical And Chemical Properties Analysis

The molecular formula of 5-L-isoleucine-angiotensinI, trifluoroacetate salt is C62H89N17O14 • XCF3COOH, and its formula weight is 1296.5. It is a lyophilized powder and has a solubility of 1 mg/ml in water.

Mechanism of Action

Angiotensin I is an endogenous peptide that is converted to the vasoconstrictor angiotensin II by ACE. It binds to angiotensin receptors in human myometrium membrane preparations and increases renal vascular resistance in isolated rat kidney. It also effectively lowers the mean arterial blood pressure as well as systolic and diastolic blood pressure both in hypertensive and normotensive subjects.

Future Directions

Trifluoroacetate acts as an allosteric modulator at the glycine receptor with greater specificity than other known modulators. This finding has important implications for both the secondary effects of volatile anesthetics and the presence of contaminating trifluoroacetate in HPLC-purified peptides, which is potentially an important source of experimental variability or error that requires control.